6-Acetoxy-4-(4-chloro-phenylamino)-7-methoxy-quinazoline

• Molecular Formula: C17H14ClN3O3
• Molecular Weight: 343.8 g/mol
• IUPAC Name: [4-(4-chloroanilino)-7-methoxyquinazolin-6-yl] acetate
• InChI: InChI=1S/C17H14ClN3O3/c1-10(22)24-16-7-13-14(8-15(16)23-2)19-9-20-17(13)21-12-5-3-11(18)4-6-12/h3-9H,1-2H3,(H,19,20,21)
• InChI Key: LDAXXFWTVYOZMH-UHFFFAOYSA-N
• SMILES: CC(=O)OC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC=C(C=C3)Cl)OC

Description

6-Acetoxy-4-(4-chloro-phenylamino)-7-methoxy-quinazoline is a useful research compound. Its molecular formula is C17H14ClN3O3 and its molecular weight is 343.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-acetoxy-7-methoxy-quinazolin-4-one (RO0505111-000) (1.0 g, 4.26 mmol) (from Example 15, Step A, supra) in SOCl2 (12.5 mL) (Aldrich) was added a few drops of DMF (0.1 mL). The reaction mixture was then heated with stirring at 100° C. for 3 hours. The solvents were evaporated and the residue was dried in vacuo. The residue was dissolved in 2-propanol (20 mL), then 4-chloroaniline (0.6 g, 4.69 mmol) (Fluka) was added. The reaction mixture was heated at 110° C. for 3 hours. The reaction mixture was cooled to room temperature and filtered. The precipitate was collected and dried in vacuo to give 6-acetoxy-4-(4-chloro-phenylamino)-7-methoxy-quinazoline as a gray solid. (Yield 1.45 g, 99%).